Cas no 2803862-79-3 (2-bromo-N-methoxy-N-methyl(2H2)acetamide)

• Product Name: 2-bromo-N-methoxy-N-methyl(2H2)acetamide
• CAS No: 2803862-79-3
• MF: C₄H₈BrNO₂
• MW: 184.028143882751
• CID: 5665655
• PubChem ID: 165641164
• Update Time: 2025-05-24

2-bromo-N-methoxy-N-methyl(2H2)acetamide Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned
• 2-bromo-N-methoxy-N-methyl(2H2)acetamide

• Inchi： 1S/C4H8BrNO2/c1-6(8-2)4(7)3-5/h3H2,1-2H3/i3D2
• InChI Key： GKJMVMJIDBDPDZ-SMZGMGDZSA-N
• SMILES： C(=O)(C([2H])([2H])Br)N(C)OC

Additional information on 2-bromo-N-methoxy-N-methyl(2H2)acetamide

Research Brief on 2-bromo-N-methoxy-N-methyl(2H2)acetamide (CAS: 2803862-79-3): Recent Advances and Applications

2-bromo-N-methoxy-N-methyl(2H2)acetamide (CAS: 2803862-79-3) is a deuterated acetamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the incorporation of deuterium atoms, offers unique physicochemical properties that can enhance metabolic stability and improve pharmacokinetic profiles of drug candidates. Recent studies have explored its utility as a versatile building block in the synthesis of deuterated pharmaceuticals, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-bromo-N-methoxy-N-methyl(2H2)acetamide as a key intermediate in the synthesis of deuterated Bruton's tyrosine kinase (BTK) inhibitors. The researchers highlighted that deuterium incorporation at specific positions of the acetamide moiety led to improved metabolic stability without compromising the inhibitory activity against BTK. This finding is particularly relevant for the development of next-generation therapies for B-cell malignancies and autoimmune diseases.

In the field of proteomics, 2-bromo-N-methoxy-N-methyl(2H2)acetamide has been utilized as a novel chemical probe for protein labeling and mass spectrometry-based quantification. A recent Nature Chemical Biology publication (2024) described its application in quantitative proteomics workflows, where it served as an efficient labeling reagent for cysteine residues. The deuterium atoms in the molecule provided distinct isotopic patterns that facilitated accurate quantification of protein expression changes in cellular models of disease.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production of 2-bromo-N-methoxy-N-methyl(2H2)acetamide. A 2024 Organic Process Research & Development report detailed a scalable, cost-effective synthesis route that achieved >98% isotopic purity while maintaining high overall yield. This advancement addresses previous challenges in the large-scale production of deuterated building blocks and could significantly impact the pharmaceutical industry's ability to develop deuterated drugs.

The safety profile and toxicological characteristics of 2-bromo-N-methoxy-N-methyl(2H2)acetamide have also been investigated in recent preclinical studies. Results from these studies, published in Chemical Research in Toxicology (2023), suggest that the compound exhibits favorable safety parameters at therapeutic concentrations, with no significant off-target effects observed in in vitro toxicity screens. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, the unique properties of 2-bromo-N-methoxy-N-methyl(2H2)acetamide position it as a valuable tool in the growing field of deuterated drug development. Its applications extend beyond small molecule therapeutics, with emerging research exploring its potential in antibody-drug conjugates and other bioconjugation strategies. As the pharmaceutical industry continues to recognize the benefits of deuteration in drug design, compounds like 2-bromo-N-methoxy-N-methyl(2H2)acetamide are expected to play increasingly important roles in medicinal chemistry pipelines.